Cas no 1261751-52-3 (3,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-methanol)

• Product Name: 3,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-methanol
• CAS No: 1261751-52-3
• MF: C₂₀H₁₃F₆NO₃
• MW: 429.312546491623
• CID: 4987637
• Update Time: 2025-06-12

3,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-methanol

• Inchi： 1S/C20H13F6NO3/c21-19(22,23)29-17-7-3-1-5-12(17)14-9-27-10-15(16(14)11-28)13-6-2-4-8-18(13)30-20(24,25)26/h1-10,28H,11H2
• InChI Key： QBADROMGRYICIL-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C=NC=C(C2C=CC=CC=2OC(F)(F)F)C=1CO)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 500
• XLogP3: 5.6
• Topological Polar Surface Area: 51.6

Additional information on 3,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-methanol

Professional Introduction to 3,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-methanol (CAS No. 1261751-52-3)

3,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-methanol, a compound with the chemical identifier CAS No. 1261751-52-3, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic intervention.

The molecular framework of 3,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-methanol consists of a pyridine core substituted with two ortho-trifluoromethoxyphenyl groups at the 3 and 5 positions, along with a hydroxymethyl group at the 4-position. This particular arrangement imparts unique electronic and steric properties to the molecule, making it a promising candidate for further exploration in various biological assays.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders. The pyridine scaffold is particularly well-suited for this purpose due to its ability to interact with a wide range of biological targets. The introduction of electron-withdrawing trifluoromethoxy groups enhances the lipophilicity and metabolic stability of the compound, which are critical factors for its pharmacokinetic profile.

One of the most compelling aspects of 3,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-methanol is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel analogs with enhanced binding affinity and selectivity towards specific biological targets. For instance, studies have demonstrated its utility in generating derivatives that exhibit potent activity against enzymes implicated in cancer progression.

The trifluoromethoxy substituents play a crucial role in modulating the electronic properties of the molecule. These groups not only enhance the compound's solubility in organic solvents but also influence its interactions with biological targets. The methanol moiety at the 4-position provides a hydrophilic anchor, facilitating interactions with polar regions of biological molecules. This dual nature makes 3,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-methanol an attractive scaffold for designing molecules with tailored pharmacological properties.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of small molecules like CAS No. 1261751-52-3. Molecular docking studies have revealed that this compound can interact with various protein targets, including kinases and transcription factors. These interactions are thought to modulate signaling pathways involved in inflammation and cell proliferation, making it a candidate for therapeutic applications in conditions such as autoimmune diseases and cancer.

The synthesis of 3,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-methanol involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of trifluoromethoxylated aromatic precursors, which are then coupled to a pyridine core through palladium-catalyzed cross-coupling reactions. The final step involves functionalization at the 4-position to introduce the hydroxymethyl group.

The growing body of evidence supporting the therapeutic potential of this compound has prompted several research groups to undertake preclinical studies. Initial findings suggest that derivatives of CAS No. 1261751-52-3 exhibit significant anti-inflammatory and anti-proliferative effects in vitro. These results are particularly encouraging given the increasing recognition of inflammation as a key driver in various chronic diseases.

The development of novel drug candidates is often hampered by issues related to bioavailability and toxicity. However, preliminary pharmacokinetic studies indicate that 3,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-methanol possesses favorable properties in this regard. Its moderate lipophilicity and good metabolic stability suggest that it may exhibit reasonable oral bioavailability and reduced toxicity compared to more hydrophilic or lipophilic compounds.

The versatility of this compound as a building block for drug discovery is further underscored by its ability to be modified at multiple positions without compromising its core pharmacophoric features. This flexibility allows chemists to explore diverse chemical space while maintaining key structural elements necessary for biological activity.

In conclusion, CAS No. 1261751-52-3, or more accurately described as 3,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-4-methanol, represents a significant contribution to the field of medicinal chemistry. Its unique molecular structure and promising biological activity make it a valuable tool for researchers seeking to develop new therapeutic agents. As our understanding of biological pathways continues to evolve, compounds like this one will undoubtedly play an increasingly important role in addressing some of humanity's most pressing health challenges.